Cas no 899734-84-0 (N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)butanamide)

• Product Name: N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)butanamide
• CAS No: 899734-84-0
• MF: C₁₉H₂₀N₂O₂S
• MW: 340.439303398132
• CID: 5487241
• PubChem ID: 7615789
• Update Time: 2025-06-14

N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-(5-methoxybenzo[d]thiazol-2-yl)butyramide
• F2737-1008
• N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)butanamide
• SR-01000915818-1
• 899734-84-0
• AKOS024674798
• SR-01000915818

• Inchi： 1S/C19H20N2O2S/c1-3-7-18(22)21(13-14-8-5-4-6-9-14)19-20-16-12-15(23-2)10-11-17(16)24-19/h4-6,8-12H,3,7,13H2,1-2H3
• InChI Key： DEHSPKSBCHDGHQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2N=C1N(C(CCC)=O)CC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 340.12454906g/mol
• Monoisotopic Mass: 340.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 70.7Ų

Additional information on N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)butanamide

Comprehensive Overview of N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)butanamide (CAS No. 899734-84-0)

N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)butanamide, identified by its CAS No. 899734-84-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both methoxy and benzyl functional groups in its structure enhances its potential applications in drug discovery and development.

In recent years, the demand for benzothiazole derivatives has surged due to their promising therapeutic properties. Researchers have explored N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)butanamide for its potential role in modulating enzyme activity and receptor interactions. Its unique molecular architecture makes it a candidate for targeting specific pathways involved in inflammation and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

The synthesis of CAS No. 899734-84-0 involves multi-step organic reactions, including condensation and amidation processes. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure purity and structural integrity. These methodologies are critical for meeting the stringent quality standards required in pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

One of the most frequently asked questions about N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)butanamide revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for in vitro assays. Its stability profile is also a key consideration for long-term storage and formulation development.

From an industrial perspective, CAS No. 899734-84-0 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been explored to minimize environmental impact while maintaining high yields. This aligns with the growing emphasis on eco-friendly manufacturing practices in the chemical and pharmaceutical sectors.

Another area of interest is the potential application of N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)butanamide in neuroprotective and anti-aging research. Preliminary studies suggest that benzothiazole derivatives may influence oxidative stress pathways, a hot topic in aging biology and neurodegenerative diseases. This has sparked curiosity among researchers investigating compounds that could mitigate cellular damage.

In summary, N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)butanamide (CAS No. 899734-84-0) represents a versatile compound with broad implications in modern science. Its structural features and biological potential make it a subject of ongoing exploration, particularly in fields like drug discovery, molecular biology, and material science. As research advances, this compound may unlock new opportunities for innovative therapies and technologies.